Cas no 70840-42-5 (2,2-dichloroethenyl dimethyl phosphate - O,O-diethyl O-(3,5,6-trichloropyridin-2-yl) phosphorothioate (1:1))

• Product Name: 2,2-dichloroethenyl dimethyl phosphate - O,O-diethyl O-(3,5,6-trichloropyridin-2-yl) phosphorothioate (1:1)
• CAS No: 70840-42-5
• MF: C₁₃H₁₈Cl₅NO₇P₂S
• MW: 571.562039852142
• CID: 1747127
• PubChem ID: 51191
• Update Time: 2025-04-21

2,2-dichloroethenyl dimethyl phosphate - O,O-diethyl O-(3,5,6-trichloropyridin-2-yl) phosphorothioate (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,2-dichloroethenyl dimethyl phosphate - O,O-diethyl O-(3,5,6-trichloropyridin-2-yl) phosphorothioate (1:1)
• 2,2-dichloroethenyl dimethyl phosphate,diethoxy-sulfanylidene-(3,5,6-trichloropyridin-2-yl)oxy-λ⁵-phosphane
• Dichlorvos-chlorpyrifos mixt.
• DTXSID30221084
• Dursban-Vaponite mixt.
• Chlorpyriphos-DDVP mixt.
• DICHLORON
• Chlorpyrifos-dichlorvos mixt.
• 70840-42-5

• Inchi： 1S/C9H11Cl3NO3PS.C4H7Cl2O4P/c1-3-14-17(18,15-4-2)16-9-7(11)5-6(10)8(12)13-9;1-8-11(7,9-2)10-3-4(5)6/h5H,3-4H2,1-2H3;3H,1-2H3
• InChI Key： VNDBLZJTTORSGF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(N=C1OP(OCC)(OCC)=S)Cl)Cl.Cl/C(=C\OP(=O)(OC)OC)/Cl

Computed Properties

• Exact Mass: 568.87254
• Monoisotopic Mass: 568.872184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 483
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117

Experimental Properties

• Boiling Point: 375.9°C at 760 mmHg
• Flash Point: 181.1°C
• PSA: 85.34
• LogP: 8.04910